Cas no 109795-73-5 (Valine,N-acetyl-3-(acetyldithio)-)

• Product Name: Valine,N-acetyl-3-(acetyldithio)-
• CAS No: 109795-73-5
• MF: C₉H₁₅NO₄S₂
• MW: 265.349700212479
• CID: 190716
• PubChem ID: 3066266
• Update Time: 2025-04-19

Valine,N-acetyl-3-(acetyldithio)- Chemical and Physical Properties

Names and Identifiers

• Valine,N-acetyl-3-(acetyldithio)-
• (2R)-2-acetamido-3-(acetyldisulfanyl)-3-methylbutanoic acid
• DTXSID40149048
• N-Acetyl-3-(acetyldithio)valine
• Valine, N-acetyl-3-(acetyldithio)-
• alpha-Acetylamino-beta-acetyldithioisovaleric acid
• 109795-73-5
• BRN 5743769

• Inchi： 1S/C9H15NO4S2/c1-5(11)10-7(8(13)14)9(3,4)16-15-6(2)12/h7H,1-4H3,(H,10,11)(H,13,14)/t7-/m1/s1
• InChI Key： GSMAUKTVMNVPNQ-SSDOTTSWSA-N
• SMILES： S(C(C)(C)[C@@H](C(=O)O)NC(C)=O)SC(C)=O

Computed Properties

• Exact Mass: 265.04435
• Monoisotopic Mass: 265.044249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 0.3

Experimental Properties

• Density: 1.306
• Refractive Index: 1.551
• PSA: 83.47